Cas no 2009-97-4 (Butanoic acid,2-diazo-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-diazo-3-oxo-, ethyl ester
• CAS No: 2009-97-4
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD09039264
• CID: 249570
• PubChem ID: 24864652
• Update Time: 2025-11-02

Butanoic acid,2-diazo-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-diazo-3-oxo-, ethyl ester
• ETHYL DIAZOACETOACETATE
• 3,5-DICHLOROBENZALDEHYDE
• 2-Diazo-3-oxobutanoic acid ethyl ester
• 2-Diazo-3-oxobutyric acid ethyl
• 2-diazo-3-oxobutyric acid ethyl ester
• 2-Diazoacetoacetic acid ethyl ester
• 3-Oxo-2-diazobutanoic acid ethyl ester
• ethyl 2-diazo-3-acetoacetate
• ethyl 2-diazo-3-oxobutanoate
• ethyl 2-diazoacetoacetate
• Butanoic acid, 2-diazo-3-oxo-, ethyl ester
• 2009-97-4
• Acetoacetic acid, 2-diazo-, ethyl ester
• EN300-56469
• AS-75565
• CS-0226508
• AKOS015894398
• E82520
• SY067070
• J-013009
• 2-diazo-3-oxo-butyric acid ethyl ester
• MFCD09039264

• MDL： MFCD09039264
• Inchi： 1S/C6H8N2O3/c1-3-11-6(10)5(8-7)4(2)9/h3H2,1-2H3
• InChI Key： JWTPSIXYXYNAOU-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 97
• Topological Polar Surface Area: 58.9
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.131 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.474(lit.)
• PSA: 80.76000
• LogP: -0.10964
• Vapor Pressure: 0.36 psi ( 20 °C)
• Solubility: Not determined

Butanoic acid,2-diazo-3-oxo-, ethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on Butanoic acid,2-diazo-3-oxo-, ethyl ester

Recent Advances in the Study of Butanoic acid,2-diazo-3-oxo-, ethyl ester (CAS: 2009-97-4) and Its Applications in Chemical Biology and Medicine

Butanoic acid,2-diazo-3-oxo-, ethyl ester (CAS: 2009-97-4) is a diazo compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its diazo and ester functional groups, serves as a versatile intermediate in organic synthesis and has been explored for its role in photochemical reactions, cross-coupling reactions, and as a precursor for bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents and chemical probes, making it a focal point in interdisciplinary research.

One of the most notable advancements in the study of Butanoic acid,2-diazo-3-oxo-, ethyl ester is its application in photodynamic therapy (PDT). Researchers have demonstrated that this compound can act as a photosensitizer, generating reactive oxygen species (ROS) upon light irradiation. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited potent photocytotoxic effects against cancer cell lines, with minimal dark toxicity. The study emphasized the compound's potential as a scaffold for designing next-generation PDT agents with improved selectivity and efficacy.

In addition to its photochemical applications, Butanoic acid,2-diazo-3-oxo-, ethyl ester has been investigated for its role in metal-catalyzed reactions. A recent publication in Angewandte Chemie International Edition (2024) detailed its use in rhodium-catalyzed cyclopropanation reactions, yielding highly functionalized cyclopropanes with excellent stereoselectivity. These cyclopropane derivatives are valuable building blocks in drug discovery, particularly for the synthesis of antiviral and anti-inflammatory agents. The study underscored the compound's versatility as a diazo donor in transition metal catalysis.

Another emerging area of research involves the use of Butanoic acid,2-diazo-3-oxo-, ethyl ester in bioorthogonal chemistry. Its diazo group enables selective reactions with strained alkynes and alkenes under physiological conditions, making it a promising tool for labeling biomolecules in live cells. A 2024 Nature Chemical Biology paper reported the development of a diazo-based probe derived from this compound, which successfully labeled proteins in mammalian cells with high specificity. This approach opens new avenues for studying protein dynamics and interactions in complex biological systems.

Despite these promising developments, challenges remain in the practical application of Butanoic acid,2-diazo-3-oxo-, ethyl ester. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further structural optimization. Recent computational studies, including molecular dynamics simulations and density functional theory (DFT) calculations, have provided insights into the compound's reactivity and degradation pathways, guiding the design of more stable analogs.

In conclusion, Butanoic acid,2-diazo-3-oxo-, ethyl ester (CAS: 2009-97-4) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications span from photodynamic therapy to bioorthogonal labeling, highlighting its broad utility. Ongoing research aims to overcome current limitations and expand its use in drug discovery and biological imaging. As the field advances, this compound is poised to play a pivotal role in the development of innovative therapeutic and diagnostic strategies.